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Compound of Interest

Compound Name: Proline benzyl ester hydrochloride

Cat. No.: B554964

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Proline benzyl ester hydrochloride (CAS No: 16652-71-4). The following sections detail the
physical and chemical properties, hazard identification, handling and storage procedures,
emergency protocols, and personal protective equipment recommendations to ensure the safe
and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Proline benzyl ester hydrochloride is a derivative of the amino acid L-proline, appearing as a
white to off-white crystalline powder.[1][2] It is primarily used as a building block in peptide
synthesis and as an intermediate in the development of pharmaceuticals.[1] Its hydrochloride
salt form enhances its stability and solubility, particularly in common organic solvents.[1]

Table 1: Physical and Chemical Properties of Proline Benzyl Ester Hydrochloride
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Property Value Source
CAS Number 16652-71-4 [1]I3]
Molecular Formula C12H16CINO2 [1][4]
Molecular Weight 241.72 g/mol [1114]
White to off-white crystalline
Appearance _ [1][5]
powder/solid
Soluble in methanol and
Solubility ethanol; slightly soluble in [1]
water.
Melting Point 144 °C (decomposes) [6]
Boiling Point 309°C at 760 mmHg [7]
Flash Point 140.7°C [7]
Stable under recommended
Stability storage conditions; [31[51[8]

hygroscopic.

Hazard Identification and Toxicology

Proline benzyl ester hydrochloride is classified as a hazardous chemical.[8] It is known to

cause skin irritation and serious eye irritation.[3][8] While comprehensive toxicological

properties have not been fully investigated, it is recommended to handle this compound with

care, avoiding direct contact, inhalation of dust, and ingestion.[5][8]

Table 2: Hazard ldentification and Classification
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Hazard

. Category GHS Statement Source
Classification
Skin o
) o Category 2 Causes skin irritation [3][8]
Corrosion/Irritation
Serious Eye Causes serious eye
Category 2 [31[8]

Damage/Eye Irritation

irritation

Toxicological Data Summary:

Detailed toxicological studies are limited. However, the primary hazards are related to its irritant

properties upon direct contact.[2] No components of this product at levels greater than or equal

to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Proline benzyl ester

hydrochloride and to ensure the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area to avoid dust formation and inhalation.[1][5][9]

o Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.[1][10]

e Wash hands and any exposed skin thoroughly after handling.[8]

» Avoid contact with skin and eyes.[8][9]

e Do not ingest the substance.[8]

Storage:

o Store in a cool, dry, and well-ventilated place.[1][9]
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» Keep the container tightly closed to protect from moisture, as the compound is hygroscopic.

[11[3][5]
» Store away from incompatible materials such as strong oxidizing agents.[3][5][8]

Experimental Protocols

Protocol for Handling a Proline Benzyl Ester
Hydrochloride Spill

This protocol outlines the steps for safely managing a small-scale spill of Proline benzyl ester
hydrochloride powder in a laboratory setting.

Materials:

» Spill kit (containing absorbent pads, chemical-resistant gloves, safety goggles, dustpan, and
labeled waste bags)

o Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the immediate
area of the spill. Ensure the area is well-ventilated to disperse any airborne dust.

o Don PPE: Before approaching the spill, don the appropriate personal protective equipment,
including double gloves (nitrile or neoprene), a lab coat, and chemical safety goggles. For
larger spills, a respirator may be necessary.

e Contain the Spill: Carefully cover the spill with a dry absorbent material from the spill kit to
prevent the powder from becoming airborne.

o Clean-up: Gently sweep up the absorbed material and spilled powder using a dustpan and
brush. Avoid creating dust. Place the collected material into a clearly labeled hazardous
waste bag.

» Decontaminate: Wipe the spill area with a damp cloth or paper towel. Place all cleaning
materials into the hazardous waste bag.
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o Dispose of Waste: Seal the hazardous waste bag and dispose of it according to institutional
and local regulations for chemical waste.[8]

o Doff PPE: Remove PPE in the correct order to avoid self-contamination.
e Wash Hands: Wash hands thoroughly with soap and water.

o Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Protocol for Personal Protective Equipment (PPE) Usage

This protocol details the procedure for donning and doffing PPE when handling Proline benzyl
ester hydrochloride.

Donning Procedure:
o Lab Coat: Put on a clean, buttoned lab coat.

o Safety Goggles: Wear chemical safety goggles that provide a complete seal around the
eyes.

e Gloves: Don chemical-resistant gloves (e.g., nitrile gloves). Ensure the gloves cover the cuffs
of the lab coat.

Doffing Procedure:

Gloves: Remove gloves by peeling them off from the cuff downwards, turning them inside
out. Dispose of them in the appropriate waste container.

e Lab Coat: Unbutton the lab coat and remove it by folding it inward, avoiding contact with the
contaminated exterior.

o Safety Goggles: Remove safety goggles.

e Hand Hygiene: Wash hands thoroughly with soap and water.

First-Aid Measures
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In case of accidental exposure, follow these first-aid measures and seek medical attention.[3]

[8]

Table 3: First-Aid Measures for Proline Benzyl Ester Hydrochloride Exposure

Exposure Route First-Aid Procedure Source

Rinse immediately with plenty
of water, also under the

Eye Contact ] ) [31[8]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
soap and plenty of water while
) removing all contaminated
Skin Contact [31[8]
clothes and shoes. Get
medical attention if irritation

Occurs.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) [3][8]
respiration. Get medical

attention.

Clean mouth with water. Do
Ingestion NOT induce vomiting. Get [31[8]

medical attention.

Stability and Reactivity

o Reactivity: Generally stable, but can react with strong oxidizing agents.[3][8]

o Chemical Stability: The compound is stable under recommended storage conditions but is
hygroscopic and sensitive to moisture.[3][5][8]

» Conditions to Avoid: Exposure to moist air or water, and contact with incompatible materials.

[3](€]
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e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),

and hydrogen chloride gas.[3][5][8]

Visualizations

The following diagrams illustrate key safety workflows and requirements for handling Proline
benzyl ester hydrochloride.
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Caption: Workflow for handling a Proline benzyl ester hydrochloride spill.
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Caption: Required PPE for handling Proline benzyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/msds/16652-71-4.html
https://www.tcichemicals.com/BE/en/sds/P1726_EU_6N.pdf
https://www.benchchem.com/product/b554964#safety-and-handling-precautions-for-proline-benzyl-ester-hydrochloride
https://www.benchchem.com/product/b554964#safety-and-handling-precautions-for-proline-benzyl-ester-hydrochloride
https://www.benchchem.com/product/b554964#safety-and-handling-precautions-for-proline-benzyl-ester-hydrochloride
https://www.benchchem.com/product/b554964#safety-and-handling-precautions-for-proline-benzyl-ester-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554964?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

